Cas no 35740-94-4 ([1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester)
35740-94-4 structure
Product Name:[1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester
CAS No:35740-94-4
MF:C28H22O4
MW:422.471888065338
CID:1472926
PubChem ID:71360858
Update Time:2025-04-20
[1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester
- dimethyl 3,4,6-triphenylbenzene-1,2-dicarboxylate
- 35740-94-4
- DTXSID70784623
-
- Inchi: 1S/C28H22O4/c1-31-27(29)25-23(20-14-8-4-9-15-20)18-22(19-12-6-3-7-13-19)24(26(25)28(30)32-2)21-16-10-5-11-17-21/h3-18H,1-2H3
- InChI Key: SOMDYSYUOWJCEA-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 422.15186
- Monoisotopic Mass: 422.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
[1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
35740-94-4 ([1,1':2',1''-Terphenyl]-3',4'-dicarboxylic acid, 5'-phenyl-, dimethyl ester) Related Products
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